1-(2-methoxyethyl)-3-(tetrahydro-2H-pyran-4-yl)-1-(thiophen-3-ylmethyl)urea
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Description
1-(2-methoxyethyl)-3-(tetrahydro-2H-pyran-4-yl)-1-(thiophen-3-ylmethyl)urea is a chemical compound that has shown potential in scientific research applications. This compound is also known as THP-MET and has been synthesized through various methods.
Scientific Research Applications
Synthetic Methods
- N-Hydroxyamide-Containing Heterocycles Synthesis : Research on synthesizing N-hydroxyamide-containing heterocycles, which are crucial for forming iron(III) complexes, may provide insights into the synthetic utility of similar compounds (Ohkanda et al., 1993).
- Anion Tuning of Hydrogel Properties : The study of anion effects on the morphology and rheology of hydrogels formed by certain urea derivatives highlights the potential for fine-tuning material properties, which could be relevant for designing new materials (Lloyd & Steed, 2011).
Pharmaceutical Development
- Acetylcholinesterase Inhibitors : Research on flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas as novel acetylcholinesterase inhibitors underscores the therapeutic potential of structurally related compounds in treating diseases like Alzheimer's (Vidaluc et al., 1995).
- Oligoribonucleotide Synthesis : The use of specific protecting groups in oligoribonucleotide synthesis by the phosphoramidite approach suggests applications in nucleic acid research and drug development (Bergmann & Pfleiderer, 1994).
Material Science
- Synthesis of Tetrahydropyrones : The diversity-oriented synthesis of tetrahydropyrones using oxidative C-H bond activation and click chemistry demonstrates the versatility of these compounds in generating structurally diverse libraries for biological screening (Zaware et al., 2011).
properties
IUPAC Name |
1-(2-methoxyethyl)-3-(oxan-4-yl)-1-(thiophen-3-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O3S/c1-18-8-5-16(10-12-4-9-20-11-12)14(17)15-13-2-6-19-7-3-13/h4,9,11,13H,2-3,5-8,10H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUMNNMYHJNLEDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC1=CSC=C1)C(=O)NC2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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